Cas no 83281-26-9 ( )

  structure
  structure
Product Name: 
CAS No:83281-26-9
MF:C15H11ClO2
MW:258.699643373489
CID:988714
PubChem ID:5380280
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • (Z)-3-[4-(4-chlorophenyl)phenyl]prop-2-enoic acid
    • NSC-91470
    • 83281-26-9
    • NSC91470
    • DTXSID50418878
    • 3-(4'-Chloro-[1,1'-biphenyl]-4-yl)acrylic acid
    •  
    • Inchi: 1S/C15H11ClO2/c16-14-8-6-13(7-9-14)12-4-1-11(2-5-12)3-10-15(17)18/h1-10H,(H,17,18)/b10-3-
    • InChI Key: AZQVAMURVZRSHY-KMKOMSMNSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC(/C=C\C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 258.04500
  • Monoisotopic Mass: 258.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.10480
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